N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C19H15N3O4S/c23-17-10-26-19(25)22(17)9-15(12-4-2-1-3-5-12)21-18(24)13-6-7-14-16(8-13)27-11-20-14/h1-8,11,15H,9-10H2,(H,21,24)
• InChI Key: RBVVYRBMSGDRFG-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C19H15N3O4S
• Molecular Weight: 381.4 g/mol

Description

“N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzo[d]thiazole-6-carboxamide” is a complex organic compound that contains a thiazole ring. Thiazoles are heterocyclic compounds with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. They are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs).

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Scientific Research Applications

I have conducted a search for the scientific research applications of the compound , but it appears that detailed information on this specific compound is not readily available in public databases or research publications. The compound’s unique structure and nomenclature suggest it may be a specialized molecule with specific uses that are not widely documented.

. These activities are often explored in pharmaceutical research for the development of new drugs and therapies.

Future Directions

Thiazole derivatives have shown promising biological activities, and there is ongoing research to find new compounds related to this scaffold. Future research could focus on the synthesis and characterization of “N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzo[d]thiazole-6-carboxamide” and its derivatives, as well as their biological activities and potential applications.

Mechanism of Action

Oxazolidine derivatives

The compound contains an oxazolidine ring, which is a five-membered heterocyclic ring containing three carbon atoms, one oxygen atom, and one nitrogen atom . Oxazolidine derivatives have been found in many biologically active compounds, some of which are highly active against certain types of tumors . They are also used as moisture scavengers in polyurethane and other systems .

Benzothiazole derivatives

The compound also contains a benzothiazole moiety. Benzothiazole derivatives have been studied for their anti-tubercular activity . They have shown inhibitory activity against Mycobacterium tuberculosis, the bacterium that causes tuberculosis .

Pharmacokinetics

For example, oxazolidines are prone to hydrolysis, which could affect the compound’s stability and metabolism .

Action environment

The compound’s action, efficacy, and stability could be influenced by various environmental factors such as pH, temperature, and the presence of other substances. For instance, the hydrolysis of oxazolidine rings is catalyzed by acids .